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Compound of Interest

Compound Name: EINECS 261-799-1

Cat. No.: B1624200 Get Quote

A comprehensive guide for researchers, scientists, and drug development professionals on the

physicochemical properties, biological activity, and toxicity of linear alkylbenzene sulfonates

(LAS) versus branched alkylbenzene sulfonates (BAS).

Introduction:

While the European Inventory of Existing Commercial Chemical Substances (EINECS) number

261-799-1 is formally assigned to sodium 4-oxovalerate, the inquiry for a comparative analysis

including its "branched isomers" points to a broader interest in the isomers of

dodecylbenzenesulfonate. Dodecylbenzenesulfonate is a major anionic surfactant used in a

wide range of applications, from household detergents to industrial processes. It exists as a

complex mixture of isomers, which can be broadly categorized into linear alkylbenzene

sulfonates (LAS) and branched alkylbenzene sulfonates (BAS). The structure of the alkyl chain

—whether it is linear or branched—profoundly influences the compound's physicochemical

properties, biological activity, and environmental fate. This guide provides a detailed

comparative analysis of LAS and BAS, supported by experimental data and standardized

protocols, to aid researchers in understanding their distinct characteristics.

Physicochemical Properties
The arrangement of the alkyl chain in dodecylbenzenesulfonate isomers significantly impacts

their behavior in solution, particularly their surface activity. Key parameters for evaluating

surfactant performance include the critical micelle concentration (CMC) and surface tension.
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Table 1: Comparison of Physicochemical Properties of Linear vs. Branched

Dodecylbenzenesulfonate

Property
Linear
Alkylbenzene
Sulfonate (LAS)

Branched
Alkylbenzene
Sulfonate (BAS)

Key Differences &
Implications

Critical Micelle

Concentration (CMC)

Lower (e.g., ~1.2-2.9

mM for sodium

dodecylbenzenesulfon

ate)[1]

Higher

A lower CMC

indicates that LAS is

more efficient at

forming micelles,

which is crucial for its

detergent and

solubilizing properties.

Surface Tension at

CMC (γCMC)

Lower (e.g., ~28

mN/m for sodium

dodecylbenzenesulfon

ate)

Higher

LAS is more effective

at reducing the

surface tension of

water, leading to

better wetting and

foaming properties.[2]

Solubility Generally higher Lower

The linear structure of

LAS allows for more

effective hydration of

the molecule.

Foaming Properties Superior foaming
Good foaming, but

generally less stable

LAS typically

produces a more

stable and persistent

foam, which can be

advantageous in

cleaning applications.

[2]

Biological Activity and Environmental Fate
The biological activity of dodecylbenzenesulfonate isomers is primarily related to their

interaction with cell membranes, a consequence of their amphiphilic nature. A critical
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differentiator between LAS and BAS is their biodegradability, which has significant

environmental implications.

Table 2: Comparison of Biological Activity and Environmental Fate of Linear vs. Branched

Dodecylbenzenesulfonate
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Aspect
Linear
Alkylbenzene
Sulfonate (LAS)

Branched
Alkylbenzene
Sulfonate (BAS)

Key Differences &
Implications

Primary

Biodegradation

High (>95% in

standard tests)[3]

Low to moderate

(highly variable

depending on

branching)

The linear alkyl chain

of LAS is readily

attacked by microbial

enzymes, leading to

rapid degradation in

the environment. The

branched structure of

BAS hinders

enzymatic breakdown,

resulting in greater

persistence.

Aquatic Toxicity
More toxic on an

acute basis

Less toxic on an acute

basis

While acutely more

toxic, the rapid

biodegradation of LAS

mitigates its long-term

environmental impact.

The persistence of

BAS can lead to

chronic exposure and

adverse effects in

aquatic ecosystems.

Mechanism of Action

Disruption of cell

membranes, protein

denaturation.

Similar to LAS, but

with potentially more

pronounced

membrane

perturbation due to

the bulky branched

structure.

Both isomers exert

their primary biological

effect by interfering

with the lipid bilayer of

cell membranes,

leading to increased

permeability and cell

lysis at sufficient

concentrations.

Toxicity to Aquatic Organisms:
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The aquatic toxicity of dodecylbenzenesulfonate isomers is a critical consideration for their

environmental risk assessment. The toxicity is influenced by the length and structure of the

alkyl chain.

Table 3: Aquatic Toxicity of Linear vs. Branched Dodecylbenzenesulfonate

Test Organism Endpoint

Linear
Alkylbenzene
Sulfonate
(LAS)

Branched
Alkylbenzene
Sulfonate
(BAS)

Reference

Fish (e.g.,

Oncorhynchus

mykiss)

96-hour LC50 ~2.3 mg/L
Generally higher

(less toxic)
[2]

Daphnia

(Daphnia magna)
48-hour EC50

Varies with chain

length (e.g., C12

~5.9 mg/L)

Generally higher

(less toxic)

Algae

(Pseudokirchneri

ella subcapitata)

72-hour EC50
Varies with chain

length

Generally higher

(less toxic)

LC50: The concentration of a substance that is lethal to 50% of the test organisms. EC50: The

concentration of a substance that causes a specified effect in 50% of the test organisms.

Mandatory Visualizations
Signaling Pathway of Surfactant-Induced Cellular Stress
Surfactants like dodecylbenzenesulfonate can induce cellular stress by disrupting the cell

membrane, leading to a cascade of intracellular events. This diagram illustrates a generalized

pathway of surfactant-induced cytotoxicity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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